![molecular formula C20H24N2O3 B4732448 3-(1-adamantyl)-5-(4-hydroxybenzyl)-2,4-imidazolidinedione](/img/structure/B4732448.png)
3-(1-adamantyl)-5-(4-hydroxybenzyl)-2,4-imidazolidinedione
Overview
Description
3-(1-adamantyl)-5-(4-hydroxybenzyl)-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its potential applications in various scientific research fields. This compound is also known as adapromine, and it is a member of the imidazolidinedione family of compounds. Adapromine has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
Adapromine works by inhibiting the activity of MAO-B, an enzyme that is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B activity, adapromine can increase dopamine levels in the brain, leading to improved motor function in Parkinson's patients.
Biochemical and Physiological Effects:
Adapromine has been found to exhibit various biochemical and physiological effects, including the inhibition of MAO-B activity, the increase of dopamine levels in the brain, and the improvement of motor function in Parkinson's patients. Adapromine has also been found to exhibit antioxidant activity and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
Adapromine has several advantages for use in lab experiments, including its ability to inhibit MAO-B activity and increase dopamine levels in the brain. However, one limitation of adapromine is that it can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on adapromine, including its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Huntington's disease. Adapromine may also have potential applications in the treatment of cancer, as it has been found to exhibit anticancer activity in certain cell lines. Further research is needed to fully explore the potential applications of adapromine in various scientific research fields.
Scientific Research Applications
Adapromine has been extensively studied for its potential applications in various scientific research fields. One area of research where adapromine has shown promising results is in the treatment of Parkinson's disease. Adapromine has been found to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B activity, adapromine can increase dopamine levels in the brain, leading to improved motor function in Parkinson's patients.
Properties
IUPAC Name |
3-(1-adamantyl)-5-[(4-hydroxyphenyl)methyl]imidazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c23-16-3-1-12(2-4-16)8-17-18(24)22(19(25)21-17)20-9-13-5-14(10-20)7-15(6-13)11-20/h1-4,13-15,17,23H,5-11H2,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVHUMDCECKJPHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)N4C(=O)C(NC4=O)CC5=CC=C(C=C5)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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